Cas no 648895-58-3 (Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-)

• Product Name: Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-
• CAS No: 648895-58-3
• MF: C₂₁H₂₈N₄O₂S
• MW: 400.537623405457
• CID: 413287
• PubChem ID: 71378151
• Update Time: 2025-04-19

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-
• 1-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-4-pyridin-2-ylpiperazine
• 648895-58-3
• 1-[1-(4-Methylbenzene-1-sulfonyl)piperidin-4-yl]-4-(pyridin-2-yl)piperazine
• DTXSID90800773

• Inchi： 1S/C21H28N4O2S/c1-18-5-7-20(8-6-18)28(26,27)25-12-9-19(10-13-25)23-14-16-24(17-15-23)21-4-2-3-11-22-21/h2-8,11,19H,9-10,12-17H2,1H3
• InChI Key： GMCVTPJNXIAHSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(CC1)N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 400.19354
• Monoisotopic Mass: 400.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 56.75